N-(2-phenylethyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-phenylethyl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H14F3NO/c17-16(18,19)14-8-6-13(7-9-14)15(21)20-11-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,20,21)
• InChI Key: TXBFVRBCRVRZFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H14F3NO
• Molecular Weight: 293.28 g/mol

Description

N-(2-phenylethyl)-4-(trifluoromethyl)benzamide, also known as PETFB, is a chemical compound that has been extensively studied for its potential applications in scientific research. PETFB belongs to the class of compounds known as benzamides, which have been shown to possess a wide range of biological activities. In

Scientific Research Applications

Antibacterial Agents

N-phenethyl-4-(trifluoromethyl)benzamide: derivatives have been synthesized and evaluated for their antibacterial activity. . .

Mechanically Flexible Crystals

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Cancer Therapy

Compounds containing the trifluoromethyl group, similar to N-phenethyl-4-(trifluoromethyl)benzamide , have been approved by the FDA for use in cancer therapy. .

Synthesis routes and methods

Procedure details

To a solution of phenylethylamine (14.0 g, 14.6 mL, 0.11 mol) and DIEA (20.1 mL, 0.11 mol in DCM (500 mL) at 0° C. was added 4-(trifluoromethyl)benzoyl chloride (17.2 mL, 0.11 mol) dropwise. After the addition was completed, the reaction mixture was stirred at 0° C. and warmed up itself to RT for 16 h. An off-white solid precipitated was observed. The off-white solid was collected by filtration. The solid was then washed with DCM (2×50 mL), and dried under vacuum to give the title compound as a white solid. MS (ESI, positive ion) m/z: 294 (M+H).